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Compound of Interest

Compound Name: Metolachlor-d6

Cat. No.: B587433 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Metolachlor-d6. It offers procedural

guidance on safe handling, personal protective equipment (PPE), and disposal.

Physical and Chemical Properties
Property Value

Chemical Formula C₁₅H₁₆D₆ClNO₂[1]

Molecular Weight 289.83 g/mol [1][2]

Appearance Tan to brown oily liquid[3]

Odor Slightly sweet[3]

Solubility
Slightly soluble in water; soluble in most organic

solvents

CAS Number 1219803-97-0

Hazard Identification and Precautionary Measures
Metolachlor-d6 is classified as harmful if swallowed or inhaled and may cause an allergic skin

reaction. It is also toxic to aquatic life with long-lasting effects.

GHS Hazard Statements:
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H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H317: May cause an allergic skin reaction

H318: Causes serious eye damage

H332: Harmful if inhaled

H410: Very toxic to aquatic life with long lasting effects

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P317: IF SWALLOWED: Get medical help.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Metolachlor-d6.

The following table outlines the recommended PPE for various activities.
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Activity Recommended PPE

Handling and Mixing (Concentrate)

Chemical-resistant suit (e.g., Tyvek®), chemical-

resistant gloves (nitrile or butyl), chemical-

resistant apron, unlined chemical-resistant

boots, and a full-face respirator or safety

goggles with a face shield.

Application (Diluted Solution)

Long-sleeved shirt and long pants, chemical-

resistant gloves, closed-toe shoes and socks,

and protective eyewear.

Cleaning and Spill Management

Chemical-resistant suit, chemical-resistant

gloves, chemical-resistant boots, and a full-face

respirator with appropriate cartridges.

Experimental Workflow and Handling Procedures
The following diagram outlines the standard workflow for handling Metolachlor-d6 in a

laboratory setting, emphasizing safety at each step.
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Workflow for Handling Metolachlor-d6

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Weigh/Measure in a Ventilated Hood

Prepare Solution

Decontaminate Work Surfaces

Remove and Clean PPE

Segregate Waste

Dispose as Hazardous Waste

Click to download full resolution via product page

Workflow for handling Metolachlor-d6.
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Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure a properly functioning eyewash station and safety shower are readily accessible.

Put on all required personal protective equipment (PPE) as detailed in the table above.

Handling and Solution Preparation:

Conduct all weighing and handling of the neat compound within a certified chemical fume

hood or other ventilated enclosure.

When preparing solutions, add Metolachlor-d6 to the solvent slowly to avoid splashing.

Post-Handling and Decontamination:

After handling, thoroughly decontaminate all work surfaces with an appropriate cleaning

agent.

Carefully remove PPE, avoiding contact with contaminated areas. Wash reusable PPE

after each use and store it separately from personal clothing.

Disposal Plan
Proper disposal of Metolachlor-d6 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste materials, including unused product, contaminated PPE, and

cleaning materials, must be collected in designated, properly labeled, sealed containers for

hazardous waste.

Disposal Method: Dispose of the hazardous waste through a licensed waste disposal

company. Do not dispose of it in the regular trash or pour it down the drain. Discharge into

the environment must be avoided.

Spill Management: In the event of a spill, contain the material using an inert absorbent such

as sand or vermiculite. Collect the absorbed material into a sealed container for hazardous
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waste disposal. Ensure the area is well-ventilated during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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